Cas no 6528-85-4 (2-(2-Methoxyphenyl)-1H-benzimidazole)

• Product Name: 2-(2-Methoxyphenyl)-1H-benzimidazole
• CAS No: 6528-85-4
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 401593
• PubChem ID: 759420
• Update Time: 2025-06-14

2-(2-Methoxyphenyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(2-methoxyphenyl)-
• 2-(2-Methoxyphenyl)-1H-benzimidazole
• 2-(2-methoxyphenyl)-1H-benzo[d]imidazole
• 2-(2-methoxy-phenyl)-1H-benzoimidazole
• 2-(2-methoxyphenyl)-benzimidazole
• 6528-85-4
• OTAVA-BB 1325754
• DTXSID10353953
• MFCD00447053
• SCHEMBL2096956
• JNFBDHNAZPBWTF-UHFFFAOYSA-N
• SR-01000311122-1
• Oprea1_023878
• AKOS000635397
• Oprea1_281407
• SR-01000311122
• NS00001138
• CHEMBL209369
• ALBB-026639

• MDL： MFCD00447053
• Inchi： 1S/C14H12N2O/c1-17-13-9-5-2-6-10(13)14-15-11-7-3-4-8-12(11)16-14/h2-9H,1H3,(H,15,16)
• InChI Key： JNFBDHNAZPBWTF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 224.09500
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 438.5±47.0 °C at 760 mmHg
• Flash Point: 157.8±19.5 °C
• PSA: 37.91000
• LogP: 3.23850
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2-Methoxyphenyl)-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Methoxyphenyl)-1H-benzimidazole

Comprehensive Overview of 2-(2-Methoxyphenyl)-1H-benzimidazole (CAS No. 6528-85-4): Properties, Applications, and Research Insights

2-(2-Methoxyphenyl)-1H-benzimidazole (CAS No. 6528-85-4) is a specialized organic compound belonging to the benzimidazole family, known for its versatile chemical properties and broad applicability in pharmaceuticals, materials science, and agrochemical research. With a molecular formula of C₁₄H₁₂N₂O, this compound features a methoxyphenyl group attached to the benzimidazole core, which enhances its reactivity and functional diversity. Researchers and industries are increasingly interested in this molecule due to its potential in drug development, particularly as a scaffold for kinase inhibitors and antimicrobial agents.

The growing demand for heterocyclic compounds like 2-(2-Methoxyphenyl)-1H-benzimidazole is driven by their role in designing small-molecule therapeutics. Recent studies highlight its efficacy in modulating enzyme activity, making it a candidate for treating metabolic disorders. Additionally, its fluorescence properties have sparked interest in optical materials and sensor technologies, aligning with trends in sustainable chemistry and green synthesis.

From a synthetic perspective, CAS No. 6528-85-4 is typically prepared via condensation reactions between o-phenylenediamine and 2-methoxybenzoic acid derivatives. Optimizing these processes to reduce byproducts and improve yields is a key focus in modern organic chemistry. Environmental concerns have also led to innovations in catalyst-free synthesis and microwave-assisted reactions, addressing the need for eco-friendly production methods.

In the pharmaceutical sector, 2-(2-Methoxyphenyl)-1H-benzimidazole derivatives are explored for their anti-inflammatory and antioxidant effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential in targeting COX-2 enzymes, a hotspot in pain management research. Such findings resonate with public interest in non-opioid analgesics, a trending topic amid the global opioid crisis.

Beyond biomedicine, this compound’s thermal stability and electronic properties make it valuable in organic electronics, including OLEDs and photovoltaic cells. With the rise of renewable energy solutions, materials like CAS No. 6528-85-4 are gaining traction for their role in advancing energy-efficient technologies.

For researchers sourcing 2-(2-Methoxyphenyl)-1H-benzimidazole, quality parameters such as HPLC purity, melting point (reported ~160–162°C), and solubility (e.g., in DMSO or ethanol) are critical. Suppliers often provide technical data sheets detailing these specifications to ensure compliance with Good Laboratory Practice (GLP) standards.

In summary, 6528-85-4 represents a multifaceted compound bridging gaps between academia and industry. Its adaptability across drug discovery, material science, and green chemistry positions it as a subject of enduring relevance, answering contemporary questions about sustainable innovation and precision medicine.